Cas no 596824-30-5 (1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxyphenyl)-6-(1-pyrrolidinyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxyphenyl)-6-(1-pyrrolidinyl)-
• CAS No: 596824-30-5
• MF: C₁₆H₁₇N₅O
• MW: 295.339082479477
• CID: 337713
• PubChem ID: 71442779
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxyphenyl)-6-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxyphenyl)-6-(1-pyrrolidinyl)-
• 3-(3-methoxyphenyl)-6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 596824-30-5
• 3-(3-Methoxyphenyl)-6-(pyrrolidin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID80851638

• Inchi： 1S/C16H17N5O/c1-22-13-6-4-5-12(11-13)16-18-17-14-7-8-15(19-21(14)16)20-9-2-3-10-20/h4-8,11H,2-3,9-10H2,1H3
• InChI Key： JOFKFLIUDORBQV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=NN=C2C=CC(=NN21)N1CCCC1

Computed Properties

• Exact Mass: 295.14351
• Monoisotopic Mass: 295.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.55